Cas no 896703-99-4 (4-(2-chlorophenyl)methyl-2-(4-ethylphenyl)-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione)

4-(2-Chlorophenyl)methyl-2-(4-ethylphenyl)-3,4-dihydro-2H-1λ⁶,2,4-benzothiadiazine-1,1,3-trione is a structurally complex benzothiadiazine derivative with potential applications in pharmaceutical and agrochemical research. Its unique molecular framework, featuring a chlorophenyl and ethylphenyl substitution pattern, may confer selective biological activity, making it a candidate for further investigation in drug discovery. The presence of the sulfonamide-like 1,1,3-trione moiety suggests possible interactions with enzymatic targets, while the dihydro-2H-benzothiadiazine core offers stability and synthetic versatility. This compound is of interest for its potential as a precursor or intermediate in the development of novel therapeutic agents or functional materials. Proper handling and storage are recommended due to its reactive functional groups.

4-(2-chlorophenyl)methyl-2-(4-ethylphenyl)-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione structure

896703-99-4 structure

Product Name:4-(2-chlorophenyl)methyl-2-(4-ethylphenyl)-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione

CAS No:896703-99-4

MF:C₂₂H₁₉ClN₂O₃S

MW:426.915863275528

CID:5448613

PubChem ID:18590476

Update Time:2025-06-08

4-(2-chlorophenyl)methyl-2-(4-ethylphenyl)-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione Chemical and Physical Properties

Names and Identifiers

- 4-(2-chlorobenzyl)-2-(4-ethylphenyl)-2H-1,2,4-benzothiadiazin-3(4H)-one 1,1-dioxide
- 4-[(2-chlorophenyl)methyl]-2-(4-ethylphenyl)-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione
- 4-(2-chlorobenzyl)-2-(4-ethylphenyl)-2H-benzo[e][1,2,4]thiadiazin-3(4H)-one 1,1-dioxide
- F3071-0154
- 4-[(2-chlorophenyl)methyl]-2-(4-ethylphenyl)-1,1-dioxo-1lambda6,2,4-benzothiadiazin-3-one
- AKOS002105410
- 896703-99-4
- 2H-1,2,4-Benzothiadiazin-3(4H)-one, 4-[(2-chlorophenyl)methyl]-2-(4-ethylphenyl)-, 1,1-dioxide
- 4-(2-chlorophenyl)methyl-2-(4-ethylphenyl)-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione
- Inchi： 1S/C22H19ClN2O3S/c1-2-16-11-13-18(14-12-16)25-22(26)24(15-17-7-3-4-8-19(17)23)20-9-5-6-10-21(20)29(25,27)28/h3-14H,2,15H2,1H3
- InChI Key： HGBVIJFUWDKJTD-UHFFFAOYSA-N
- SMILES： S1(=O)(=O)C2=CC=CC=C2N(CC2=CC=CC=C2Cl)C(=O)N1C1=CC=C(CC)C=C1

Computed Properties

Exact Mass: 426.0804913g/mol
Monoisotopic Mass: 426.0804913g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 29
Rotatable Bond Count: 4
Complexity: 687
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5
Topological Polar Surface Area: 66.1Å²

Experimental Properties

Density: 1.382±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 609.2±65.0 °C(Predicted)
pka: -0.82±0.20(Predicted)

4-(2-chlorophenyl)methyl-2-(4-ethylphenyl)-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione Pricemore >>

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